Cas no 2229095-51-4 (tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate)

Tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate is a chemically synthesized intermediate with applications in pharmaceutical research and organic synthesis. Its structure features a tert-butyl carbamate group and a diethylamino-substituted phenylpiperazine moiety, offering versatility in further functionalization. The compound is valued for its stability under standard conditions and its role as a precursor in the development of bioactive molecules, particularly in CNS-targeting agents. The tert-butyloxycarbonyl (Boc) protecting group enhances handling and purification efficiency. Its well-defined reactivity profile makes it suitable for controlled modifications in medicinal chemistry workflows. The product is typically supplied with high purity to ensure reproducibility in research applications.
tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate structure
2229095-51-4 structure
Product Name:tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate
CAS No:2229095-51-4
MF:C19H31N3O2
MW:333.468344926834
CID:6015760
PubChem ID:165668817
Update Time:2025-10-25

tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate
    • 2229095-51-4
    • tert-butyl 2-[4-(diethylamino)phenyl]piperazine-1-carboxylate
    • EN300-1900932
    • Inchi: 1S/C19H31N3O2/c1-6-21(7-2)16-10-8-15(9-11-16)17-14-20-12-13-22(17)18(23)24-19(3,4)5/h8-11,17,20H,6-7,12-14H2,1-5H3
    • InChI Key: SCFZJROWYMRIHX-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

  • Exact Mass: 333.24162724g/mol
  • Monoisotopic Mass: 333.24162724g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44.8Ų

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Additional information on tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate (CAS No. 2229095-51-4)

tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate (CAS No. 2229095-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their role in drug development and biochemical interactions. The presence of a diethylamino group and a tert-butyl carboxylate moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate can be utilized in the development of novel therapeutics. Its molecular framework allows for modifications that could enhance binding affinity to specific biological targets, making it a valuable candidate for drug discovery programs. The compound's CAS No. 2229095-51-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key trends in modern pharmacology is the exploration of small-molecule modulators for neurological and metabolic disorders. tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate fits into this narrative due to its potential interactions with neurotransmitter systems. For instance, piperazine derivatives are often investigated for their effects on serotonin and dopamine receptors, which are critical in treating conditions like depression and anxiety. This compound's diethylamino-phenyl component could play a pivotal role in such applications.

From a synthetic chemistry perspective, the tert-butyl carboxylate group in CAS No. 2229095-51-4 offers stability and ease of further functionalization. This makes the compound a preferred choice for multi-step organic syntheses. Chemists often highlight its utility in creating N-protected intermediates, which are essential for constructing complex heterocyclic systems. The compound's compatibility with various reaction conditions further enhances its appeal in laboratory settings.

Another area of interest is the compound's potential role in catalysis and material science. Recent studies have explored how piperazine derivatives can act as ligands in catalytic processes or as building blocks for advanced polymers. The structural flexibility of tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate allows researchers to tailor its properties for specific applications, such as designing smart materials with responsive behaviors.

Environmental and safety considerations are also paramount when discussing CAS No. 2229095-51-4. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Researchers emphasize the importance of using personal protective equipment (PPE) and adhering to good laboratory practices (GLP) when working with this chemical.

In summary, tert-butyl 2-4-(diethylamino)phenylpiperazine-1-carboxylate (CAS No. 2229095-51-4) represents a promising avenue for scientific exploration. Its applications span drug discovery, synthetic chemistry, and material science, aligning with current research trends. As interest in piperazine derivatives continues to grow, this compound is poised to remain a focal point in innovative studies and industrial applications.

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